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Compound of Interest

Compound Name: Ammonium bromide

Cat. No.: B080048

This document provides immediate safety and logistical information for researchers, scientists,
and drug development professionals working with Ammonium Bromide. It offers procedural
guidance on personal protective equipment, safe handling protocols, and proper disposal
methods to ensure laboratory safety and operational integrity.

Health and Safety Overview

Ammonium bromide (NH4Br) is a white, crystalline solid that can pose several health risks. It
is known to cause serious eye irritation and may be harmful if swallowed.[1][2] Prolonged or
repeated exposure can cause damage to the nervous system.[3] Additionally, it is suspected of
damaging fertility or the unborn child and may cause harm to breast-fed children.[1][3] The
substance is hygroscopic, meaning it absorbs moisture from the air, and is also sensitive to air
and light.[1][4][5]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Ammonium Bromide to
minimize exposure and ensure personal safety.
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Protection Type Specific Recommendations Source

Wear chemical safety goggles
or eyeglasses with side
) protection as described by
Eye/Face Protection [1][6][71[8]
OSHA's eye and face
protection regulations. A face

shield may also be necessary.

Wear protective gloves (e.g.,
_ . nitrile rubber) and clean, body-
Skin Protection _ ) (1141161171
covering clothing. An apron or

lab coat is recommended.

Use in a well-ventilated area. If
dust is generated or exposure
limits may be exceeded, a
NIOSH/MSHA-approved
Respiratory Protection respirator should be used. For [11[4161[71[9]
emergencies or unknown
exposure levels, a full-face,
positive-pressure, air-supplied

respirator is recommended.

Workstations should be equipped with readily accessible eyewash stations and safety showers.

[1]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of Ammonium
Bromide and preventing hazardous situations.

Handling Procedures:

» Ventilation: Always handle Ammonium Bromide in a well-ventilated area or under a
chemical fume hood to minimize inhalation of dust.[1][9]
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» Avoid Dust Formation: Minimize the generation and accumulation of dust during handling.[1]

[719]

e Personal Hygiene: Do not eat, drink, or smoke in areas where Ammonium Bromide is
handled.[1][10] Always wash hands thoroughly with soap and water after handling and
before breaks.[1]

e Avoid Contact: Prevent contact with eyes, skin, and clothing.[1][9]

 Inert Atmosphere: For prolonged storage or sensitive applications, handle and store under
an inert atmosphere.[1][7]

Storage Plan:

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][4]
[91[10]

» Conditions to Avoid: Protect from exposure to air, moisture, and direct sunlight.[1][7] The
material is hygroscopic.[1][2][3][4][5]

e Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong
bases.[1][2][9]

Chemical Profile and Properties

The following table summarizes key quantitative data for Ammonium Bromide.
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Property Value Source(s)

CAS Number 12124-97-9 [1][3][4]

Molecular Formula NHa4Br [41[6]

Molecular Weight 97.94 g/mol [41[6]

Appearance White, odorless powder or C116]
crystals

pH (agueous solution) 45-55 [6]

Melting Point 452 °C (845.6 °F) [41[6]

Boiling Point 235 °C (455 °F) [6]

Solubility in Water 970 g/L at 25 °C [4][6]

Safe Handling Workflow

The following diagram outlines the logical workflow for safely handling Ammonium Bromide in
a laboratory setting.
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1. Preparation

Review Safety Data Sheet (SDS)

!

Gather all necessary materials

!

Don appropriate PPE
(Goggles, Gloves, Lab Coat)

'

2. Handling & Procedure

Use fume hood or
well-ventilated area

!

Weigh and transfer chemical
Avoid generating dust

!

Perform experimental procedure

'

3. Post-Procedure

Clean work area and equipment

Remove PPE correctly

Wash hands thoroughly

4. Ytorage & Dispose
Y

Store in a cool, dry, dark place
in a tightly sealed container

Dispose of waste in a labeled,
sealed container following
institutional & local regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Ammonium Bromide.
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Disposal Plan

Ammonium Bromide waste is classified as hazardous and must be disposed of according to
local, state, and federal regulations.[1]

General Disposal Guidelines:

» Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed
disposal company.[11] This is the preferred method for ensuring compliance.

o Containerization: Collect waste material in a suitable, sealed, and clearly labeled container
for disposal.[1][9]

e Avoid Environmental Release: Do not let the product enter drains, sewers, or water courses.
[319][11]

» Alternative Methods: For small quantities, some sources suggest neutralization of an
aqueous solution, followed by filtration of solids for landfill disposal and flushing the
remaining solution to the sewer; however, you must consult with your institution's
environmental health and safety department before attempting any chemical treatment of
waste.[9] Another cited option involves dissolving the material in a combustible solvent and
burning it in a chemical incinerator equipped with an afterburner and scrubber.[11]

Always consult your institution's specific waste disposal protocols and a licensed professional
waste disposal service to ensure proper handling and disposal of Ammonium Bromide.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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